Cas no 1361799-00-9 (2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine)
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
-
- Inchi: 1S/C12H7Cl2F2N/c13-7-2-1-3-8(14)12(7)6-4-11(17)10(16)5-9(6)15/h1-5H,17H2
- InChI Key: BHDBURWSQIBNFU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C(=CC(=C(C=1)N)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 257
- XLogP3: 4.3
- Topological Polar Surface Area: 26
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007405-250mg |
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine |
1361799-00-9 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A011007405-500mg |
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine |
1361799-00-9 | 97% | 500mg |
790.55 USD | 2021-07-05 | |
| Alichem | A011007405-1g |
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine |
1361799-00-9 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine
Research Brief on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9): Recent Advances and Applications
2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.
One of the most notable advancements in the study of 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression.
In addition to its role in kinase inhibition, 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine has also been investigated for its antimicrobial properties. The presence of multiple halogen atoms in its structure contributes to its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes. A recent study in the European Journal of Medicinal Chemistry highlighted the compound's efficacy against drug-resistant bacterial strains, suggesting its potential as a lead compound for the development of new antibiotics. The study further elucidated the structure-activity relationship (SAR) of this compound, providing valuable insights for future optimization efforts.
The synthetic pathways for 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine have also been a subject of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis of this compound. A recent publication in Organic Letters detailed a novel one-pot synthesis approach that significantly reduced the number of steps and improved overall yield. These developments are expected to facilitate the broader application of this compound in both academic and industrial settings.
Despite these promising findings, challenges remain in the development of 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, as well as optimizing its pharmacokinetic properties for clinical translation.
In conclusion, 2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine (CAS: 1361799-00-9) represents a valuable building block in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Recent studies have expanded our understanding of its chemical and biological properties, paving the way for its use in the development of novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.
1361799-00-9 (2',6'-Dichloro-4,6-difluoro-biphenyl-3-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)